Cas no 88973-39-1 (Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester)
88973-39-1 structure
Product Name:Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester
CAS No:88973-39-1
MF:C12H18O2
MW:194.270123958588
CID:617565
PubChem ID:71321072
Update Time:2025-04-19
Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester
- ethyl 2-(3,5-dimethylcyclohex-2-en-1-ylidene)acetate
- Ethyl (3,5-dimethylcyclohex-2-en-1-ylidene)acetate
- 88973-39-1
- DTXSID50750922
-
- Inchi: 1S/C12H18O2/c1-4-14-12(13)8-11-6-9(2)5-10(3)7-11/h6,8,10H,4-5,7H2,1-3H3
- InChI Key: GAURDWZNLKLMDZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C=C1C=C(C)CC(C)C1)=O
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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